N-[cyano(2,4-difluorophenyl)methyl]-2-(3-hydroxyphenyl)acetamide

• IUPAC Name: N-[cyano-(2,4-difluorophenyl)methyl]-2-(3-hydroxyphenyl)acetamide
• InChI: InChI=1S/C16H12F2N2O2/c17-11-4-5-13(14(18)8-11)15(9-19)20-16(22)7-10-2-1-3-12(21)6-10/h1-6,8,15,21H,7H2,(H,20,22)
• InChI Key: GBTNZLLMHZKXLW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)O)CC(=O)NC(C#N)C2=C(C=C(C=C2)F)F
• Molecular Formula: C16H12F2N2O2
• Molecular Weight: 302.27 g/mol

Description

N-[cyano(2,4-difluorophenyl)methyl]-2-(3-hydroxyphenyl)acetamide is a chemical compound that has been widely researched for its potential use as a pharmaceutical drug. This compound is known for its ability to affect the central nervous system and has been studied for its potential use in treating various neurological disorders.

Mechanism Of Action

The mechanism of action of N-[cyano(2,4-difluorophenyl)methyl]-2-(3-hydroxyphenyl)acetamide is not fully understood. However, it is believed to work by modulating the activity of certain neurotransmitters in the brain, such as GABA and glutamate. These neurotransmitters play a crucial role in regulating mood, anxiety, and seizure activity.

Biochemical And Physiological Effects

Studies have shown that N-[cyano(2,4-difluorophenyl)methyl]-2-(3-hydroxyphenyl)acetamide can have a range of biochemical and physiological effects on the body. These effects include changes in neurotransmitter levels, alterations in brain wave patterns, and changes in blood pressure and heart rate.

Advantages And Limitations For Lab Experiments

The advantages of using N-[cyano(2,4-difluorophenyl)methyl]-2-(3-hydroxyphenyl)acetamide in lab experiments include its ability to modulate the activity of specific neurotransmitters in the brain, its potential therapeutic benefits, and its relatively low toxicity. However, its limitations include its complex mechanism of action and the need for further research to fully understand its potential applications.

Future Directions

There are many potential future directions for research on N-[cyano(2,4-difluorophenyl)methyl]-2-(3-hydroxyphenyl)acetamide. These include further studies on its mechanism of action, its potential use in treating other neurological disorders, and the development of more effective and targeted pharmaceutical formulations. Additionally, researchers may explore the use of this compound in combination with other drugs to enhance its therapeutic effects.

Synthesis Methods

The synthesis of N-[cyano(2,4-difluorophenyl)methyl]-2-(3-hydroxyphenyl)acetamide involves the reaction of 2,4-difluorobenzyl cyanide with 3-hydroxyphenylacetic acid in the presence of a catalyst. The reaction is carried out under controlled conditions to ensure the purity and yield of the final product.

Scientific Research Applications

N-[cyano(2,4-difluorophenyl)methyl]-2-(3-hydroxyphenyl)acetamide has been extensively studied for its potential use in treating neurological disorders such as epilepsy, anxiety, and depression. Its ability to affect the central nervous system has been the focus of many studies, and researchers are continuing to explore its potential therapeutic applications.